Cas no 885520-92-3 (3-Iodo-6-methyl-4-nitro-(1H)indazole)

3-Iodo-6-methyl-4-nitro-(1H)indazole is a heterocyclic compound featuring an indazole core substituted with iodine, methyl, and nitro functional groups at the 3-, 6-, and 4-positions, respectively. This structure imparts unique reactivity, making it a valuable intermediate in medicinal chemistry and pharmaceutical research. The iodine substituent enhances its utility in cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling efficient derivatization for drug discovery. The nitro group offers further functionalization potential through reduction or nucleophilic substitution. Its crystalline form ensures stability and ease of handling. This compound is particularly useful in the synthesis of biologically active molecules, including kinase inhibitors and anticancer agents, due to its well-defined reactivity profile and compatibility with diverse synthetic protocols.

3-Iodo-6-methyl-4-nitro-(1H)indazole structure

885520-92-3 structure

Product Name:3-Iodo-6-methyl-4-nitro-(1H)indazole

CAS No:885520-92-3

MF:C₈H₆IN₃O₂

MW:303.056613445282

CID:840483

PubChem ID:24728319

Update Time:2025-07-02

3-Iodo-6-methyl-4-nitro-(1H)indazole Chemical and Physical Properties

Names and Identifiers

- 3-Iodo-6-methyl-4-nitro-1H-indazole
- 3-Iodo-6-methyl-4-nitro-(1H)indazole
- 3-iodo-6-methyl-4-nitro-2H-indazole
- DTXSID30646354
- AKOS022172905
- 885520-92-3
- Inchi： 1S/C8H6IN3O2/c1-4-2-5-7(8(9)11-10-5)6(3-4)12(13)14/h2-3H,1H3,(H,10,11)
- InChI Key： LUSCPZSEFPJDOQ-UHFFFAOYSA-N
- SMILES： IC1=C2C(=CC(C)=CC2=NN1)[N+](=O)[O-]

Computed Properties

Exact Mass: 302.95047g/mol
Monoisotopic Mass: 302.95047g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 245
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 74.5Å²

3-Iodo-6-methyl-4-nitro-(1H)indazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	I738168-1mg	3-Iodo-6-methyl-4-nitro-(1H)indazole	885520-92-3		1mg	$ 50.00	2022-06-04
TRC	I738168-2mg	3-Iodo-6-methyl-4-nitro-(1H)indazole	885520-92-3		2mg	$ 65.00	2022-06-04
TRC	I738168-10mg	3-Iodo-6-methyl-4-nitro-(1H)indazole	885520-92-3		10mg	$ 160.00	2022-06-04
Chemenu	CM150021-1g	3-iodo-6-methyl-4-nitro-1H-indazole	885520-92-3	95%	1g	$830	2021-08-05
Alichem	A269001212-1g	3-Iodo-6-methyl-4-nitro-1H-indazole	885520-92-3	95%	1g	$749.70	2023-08-31
Chemenu	CM150021-1g	3-iodo-6-methyl-4-nitro-1H-indazole	885520-92-3	95%	1g	$***	2023-03-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1618818-1g	3-Iodo-6-methyl-4-nitro-2H-indazole	885520-92-3	98%	1g	￥7497.00	2024-04-27
Crysdot LLC	CD11032483-1g	3-Iodo-6-methyl-4-nitro-1H-indazole	885520-92-3	95+%	1g	$880	2024-07-18